Cas no 2412-74-0 (1,3,2-Dioxaborolane,4-[(2-chlorophenoxy)methyl]-2-phenyl-)

1,3,2-Dioxaborolane,4-[(2-chlorophenoxy)methyl]-2-phenyl- structure
2412-74-0 structure
Product Name:1,3,2-Dioxaborolane,4-[(2-chlorophenoxy)methyl]-2-phenyl-
CAS No:2412-74-0
MF:C15H14BClO3
MW:288.533863544464
CID:260621
PubChem ID:200638
Update Time:2025-04-19

1,3,2-Dioxaborolane,4-[(2-chlorophenoxy)methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,4-[(2-chlorophenoxy)methyl]-2-phenyl-
    • 4-[(2-chlorophenoxy)methyl]-2-phenyl-1,3,2-dioxaborolane
    • 2412-74-0
    • T-910
    • 4-((2-Chlorophenoxy)methyl)-2-phenyl-1,3,2-dioxaborolane
    • Benzeneboronic acid, cyclic ((o-chlorophenoxy)methyl)ethylene ester
    • 1,3,2-Dioxaborolane, 4-((2-chlorophenoxy)methyl)-2-phenyl-
    • BRN 3037126
    • 1,3-Dioxa-2-boracyclopentane, 4-((o-chlorophenoxy)methyl)-2-phenyl-
    • DTXSID90946948
    • Inchi: 1S/C15H14BClO3/c17-14-8-4-5-9-15(14)18-10-13-11-19-16(20-13)12-6-2-1-3-7-12/h1-9,13H,10-11H2
    • InChI Key: CYBDTKBNMLHPOR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC1COB(C2C=CC=CC=2)O1

Computed Properties

  • Exact Mass: 287.07612
  • Monoisotopic Mass: 288.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 436.3°Cat760mmHg
  • Flash Point: 217.7°C
  • Refractive Index: 1.573
  • PSA: 27.69
  • LogP: 2.52960

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